2,4-dichloro-N-(4-chloro-2-{[(2,4-dimethylphenyl)amino]carbonyl}phenyl)benzamide

• IUPAC Name: 2,4-dichloro-N-[4-chloro-2-[(2,4-dimethylphenyl)carbamoyl]phenyl]benzamide
• InChI: InChI=1S/C22H17Cl3N2O2/c1-12-3-7-19(13(2)9-12)26-22(29)17-10-14(23)5-8-20(17)27-21(28)16-6-4-15(24)11-18(16)25/h3-11H,1-2H3,(H,26,29)(H,27,28)
• InChI Key: CJFJIOAAYDHXCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C22H17Cl3N2O2
• Molecular Weight: 447.7 g/mol

Description

2,4-dichloro-N-(4-chloro-2-{[(2,4-dimethylphenyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has been widely used in scientific research applications. The compound is also known as DCVC and is a derivative of the herbicide 2,4-dichlorophenoxyacetic acid (2,4-D). DCVC has been used as a tool to study the mechanism of action of 2,4-D and its effects on biochemical and physiological processes.

Mechanism of Action

DCVC is a structural analog of 2,4-D and has been shown to inhibit the activity of the enzyme glutathione S-transferase. This enzyme is involved in the detoxification of xenobiotics and is important for the survival of plants. DCVC has been shown to bind to the active site of the enzyme and prevent its activity.
Biochemical and Physiological Effects:
DCVC has been shown to have a number of biochemical and physiological effects on plants. DCVC has been shown to inhibit the growth of roots and shoots in plants and to cause chlorosis and necrosis of leaves. DCVC has also been shown to alter the metabolism of amino acids in plants and to inhibit the activity of enzymes involved in detoxification processes.

Advantages and Limitations for Lab Experiments

DCVC has a number of advantages for use in lab experiments. DCVC is a stable compound that can be easily synthesized and purified. DCVC is also a specific inhibitor of glutathione S-transferase, which makes it a useful tool for studying the role of this enzyme in plant physiology. However, DCVC has some limitations for use in lab experiments. DCVC is toxic to plants at high concentrations, which can limit its use in certain experiments. DCVC can also have off-target effects on other enzymes and metabolic pathways in plants, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on DCVC. One area of research is the development of new analogs of DCVC that are more potent and specific inhibitors of glutathione S-transferase. Another area of research is the use of DCVC in combination with other herbicides to improve their efficacy. DCVC can also be used to study the effects of herbicides on non-target organisms, such as insects and soil microorganisms. Finally, DCVC can be used to study the effects of herbicides on the environment, such as their persistence in soil and water.

Scientific Research Applications

DCVC has been used in scientific research to study the mechanism of action of 2,4-D and its effects on plant growth and development. DCVC has been shown to inhibit the activity of the enzyme glutathione S-transferase, which is involved in detoxification processes in plants. DCVC has also been used to study the effects of 2,4-D on the metabolism of amino acids in plants.